Cas no 1255718-31-0 (methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride)

• Product Name: methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride
• CAS No: 1255718-31-0
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD18483568
• CID: 4582433
• PubChem ID: 50944354
• Update Time: 2025-10-20

methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenyl-1H-pyrazol-4-yl)methanamine hydrochloride
• methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride

• MDL： MFCD18483568
• Inchi： 1S/C11H13N3.ClH/c1-12-7-10-8-13-14(9-10)11-5-3-2-4-6-11;/h2-6,8-9,12H,7H2,1H3;1H
• InChI Key： LZGVNPXYTRDWIJ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=CC=C2)N=C1)NC.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride

Introduction to Methyl(1-phenyl-1H-pyrazol-4-yl)methylamine Hydrochloride (CAS No. 1255718-31-0)

Methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride, a compound with the chemical formula C₁₁H₁₄N₂HCl, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 1255718-31-0, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a pyrazole ring and an amine functional group, make it a versatile candidate for further exploration in various therapeutic areas.

The methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride structure is characterized by a phenyl-substituted pyrazole core, which is a common motif in many bioactive compounds. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation and administration in pharmaceutical applications.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole ring in methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride contributes to its pharmacological potential by providing a stable scaffold for further chemical modifications. This flexibility allows researchers to explore various derivatives that could enhance specific biological activities. For instance, studies have shown that modifications at the 4-position of the pyrazole ring can significantly influence the compound's interactions with biological targets.

In the context of drug discovery, the amine functional group in methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride plays a crucial role in determining its pharmacokinetic properties. Amines are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity and efficacy. Additionally, the presence of a methyl group at the 1-position of the pyrazole ring adds another layer of complexity to the molecule's interactions with biological systems.

The hydrochloride salt form of this compound not only improves solubility but also ensures stability during storage and transportation. This is particularly important for pharmaceutical products that require long shelf lives and consistent quality. The stability of methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride under various conditions makes it a promising candidate for further development into a commercial drug.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride, with its unique structural features, could be a valuable tool in this endeavor. For example, studies have suggested that pyrazole derivatives may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

The pharmacological evaluation of methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, while preclinical studies have shown promising results in animal models of disease. These findings support further investigation into its therapeutic potential and highlight its value as a lead compound for drug development.

The future prospects for methyl(1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride are promising, with ongoing research aimed at identifying new applications and optimizing its pharmacological properties. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by helping to predict the behavior of the compound in different biological contexts. Additionally, collaborations between academic researchers and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications.

In conclusion, methyl(1-phenyl-1H-pyrazol-4-ylmethylamine hydrochloride (CAS No. 1255718-31) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this will continue to play a crucial role in advancing medical science.